Cas no 149879-32-3 (5-Benzyl-2-chloropyridine)

• Product Name: 5-Benzyl-2-chloropyridine
• CAS No: 149879-32-3
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD22126098
• CID: 1321599
• PubChem ID: 19087995
• Update Time: 2025-06-11

5-Benzyl-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-5-(phenylmethyl)-
• 5-benzyl-2-chloropyridine
• 2-Chloro-5-benzylpyridine
• SY246152
• MFCD22126098
• AG-0717
• CS-0328680
• 149879-32-3
• AC4378
• AKOS015991238
• ZFA87932
• DB-168192
• SCHEMBL7784836
• 5-Benzyl-2-chloropyridine

• MDL： MFCD22126098
• Inchi： 1S/C12H10ClN/c13-12-7-6-11(9-14-12)8-10-4-2-1-3-5-10/h1-7,9H,8H2
• InChI Key： SFSNZWOWXYUDIO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 203.0503
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9
• XLogP3: 3.7

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 5-Benzyl-2-chloropyridine

Research Brief on 5-Benzyl-2-chloropyridine (CAS: 149879-32-3) and Its Applications in Chemical Biology and Pharmaceutical Research

5-Benzyl-2-chloropyridine (CAS: 149879-32-3) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including kinase inhibitors, antimicrobial agents, and other therapeutic candidates. Recent studies have highlighted its potential in drug discovery, particularly in the development of targeted therapies for cancer and infectious diseases.

One of the most notable applications of 5-Benzyl-2-chloropyridine is its role as a building block in the synthesis of kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in cancer and other diseases. Researchers have utilized 5-Benzyl-2-chloropyridine to develop novel inhibitors that selectively target specific kinases, thereby minimizing off-target effects and improving therapeutic efficacy. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated the compound's utility in the design of potent and selective inhibitors for the epidermal growth factor receptor (EGFR), a well-known oncogenic target.

In addition to its role in kinase inhibitor development, 5-Benzyl-2-chloropyridine has also been explored for its antimicrobial properties. A recent study in *Bioorganic & Medicinal Chemistry Letters* reported the synthesis of derivatives of this compound that exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant *Staphylococcus aureus* (MRSA). These findings underscore the potential of 5-Benzyl-2-chloropyridine as a scaffold for the development of new antibiotics to address the growing threat of antimicrobial resistance.

The chemical versatility of 5-Benzyl-2-chloropyridine is further exemplified by its use in the synthesis of fluorescent probes and imaging agents. Researchers have leveraged its structural features to create probes that can selectively bind to biological targets, enabling real-time visualization of cellular processes. This application is particularly valuable in the field of chemical biology, where understanding the spatiotemporal dynamics of biomolecules is crucial for elucidating disease mechanisms.

Despite its promising applications, challenges remain in the optimization of 5-Benzyl-2-chloropyridine-based compounds. Issues such as solubility, bioavailability, and metabolic stability need to be addressed to translate these findings into clinically viable therapeutics. Ongoing research is focused on modifying the core structure of 5-Benzyl-2-chloropyridine to enhance its pharmacokinetic properties while retaining its biological activity.

In conclusion, 5-Benzyl-2-chloropyridine (CAS: 149879-32-3) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, ranging from kinase inhibitor development to antimicrobial agent design, highlight its potential to contribute to the discovery of novel therapeutics. Future studies will likely continue to explore its utility, paving the way for innovative treatments for a variety of diseases.